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Compound of Interest

Compound Name: SMBA1

Cat. No.: B1682086

This document provides essential safety and logistical information for the proper disposal of
SMBA1, a high-affinity and selective activator of Bax.[1] Adherence to these procedures is
critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory
compliance. This guide is intended for researchers, scientists, and drug development
professionals who handle SMBAL1 in a laboratory setting.

l. Immediate Safety and Handling Precautions

SMBAL1 is classified as a hazardous chemical, harmful if swallowed and suspected of causing
genetic defects.[2] Therefore, appropriate personal protective equipment (PPE) and handling
procedures are mandatory to minimize exposure risks.

A. Personal Protective Equipment (PPE)

Proper PPE is the first line of defense when handling SMBA1. The following table summarizes
the recommended PPE based on available Safety Data Sheets (SDS).
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PPE Category Recommended Equipment

Safety glasses with side-shields conforming to
Eye/Face Protection EN166, or other approved government
standards such as NIOSH (US).

Wear appropriate chemical-resistant gloves.
] Dispose of contaminated gloves after use in
Hand Protection ) )
accordance with applicable laws and good

laboratory practices.

Wear suitable protective clothing, such as a lab

Skin and Body Protection
coat.[2]

If ventilation is inadequate, use a NIOSH-

Respiratory Protection ] ] ]
approved respirator. Avoid breathing dust.[3]

B. Handling and Storage

» Handling: Handle SMBAL1 in a well-ventilated area, preferably in a chemical fume hood, to
avoid the formation and inhalation of dust.[3] Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke when using this product.[2]

o Storage: Store in a tightly closed container in a dry and well-ventilated place. Store locked
up.[2][3]

Il. SMBA1 Properties and Hazards

Understanding the chemical and physical properties of SMBAL1 is essential for its safe handling
and disposal.
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Property Value

2-[(2-Nitro-9H-fluorene-9-
ylidene)methyl]phenol[1]

Chemical Name

Molecular Formula C20H13NO3[1]

Molecular Weight 315.32 g/mol [1]

Appearance White or beige solid/powder[2][3]
Melting Point 125 - 129 °C[2][3]

Incompatible Materials Strong oxidizing agents, strong bases|[3]

Carbon monoxide (CO), Carbon dioxide (COz2),
Nitrogen oxides (NOX)[3]

Hazardous Combustion Products

lll. Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Evacuate and Secure: Evacuate the immediate spill area and restrict access.
o Ventilate: Ensure adequate ventilation.

o Personal Protection: Wear the appropriate PPE as detailed in the table above.
e Containment and Cleanup:

o For solid spills, carefully sweep up the material, avoiding dust generation, and place it into
a suitable, closed, and labeled container for disposal.[4]

o Do not let the product enter drains.[2]
o Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

» Disposal: Dispose of all contaminated materials, including cleaning materials and PPE, as
hazardous waste.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.tocris.com/products/smba-1_5314
https://www.tocris.com/products/smba-1_5314
https://www.tocris.com/products/smba-1_5314
https://www.sigmaaldrich.com/SG/en/sds/aldrich/135828?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC159331000&productDescription=BENZAMIDE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/135828?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC159331000&productDescription=BENZAMIDE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC159331000&productDescription=BENZAMIDE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC159331000&productDescription=BENZAMIDE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O4525100&productDescription=SULFANILIMIDE+CERT+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/135828?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iESI?y& Itjrilcineg

IV. SMBA1 Disposal Workflow

The proper disposal of SMBA1 and associated waste requires a systematic approach involving
segregation, collection, and disposal through an approved waste management service. As no
specific chemical neutralization protocols are publicly available, the primary disposal method is

incineration by a licensed facility.

SMBA1 Disposal Workflow

Waste Generation

. Contaminated Labware Contaminated Solutions
Unused/Expired SMBA1 (e.g., pipette tips, tubes, gloves) (Aqueous or Solvent-based)

¢Waste Segregation & Collection

[ : A
Collect solid SMBA1 and Collect contaminated solutions
contaminated solids in a in a designated, labeled, sealed
designated, labeled, sealed gnated, 1o
. hazardous liquid waste container.
hazardous waste container.

\Eisposal /

Arrange for pickup by an
approved hazardous waste
disposal service.

Incineration at a licensed facility

Click to download full resolution via product page

A workflow for the proper disposal of SMBA1 and associated waste.

V. Detailed Disposal Procedures
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The following step-by-step procedures provide guidance for the disposal of different types of
SMBA1 waste.

A. Disposal of Unused or Expired SMBA1
e Do not dispose of solid SMBA1 down the drain or in regular trash.

o Carefully transfer the solid SMBAL into a designated hazardous waste container that is
clearly labeled with "Hazardous Waste," "SMBAL1," and the appropriate hazard symbols
(e.g., "Harmful,” "Toxic").

e Ensure the container is tightly sealed and stored in a secure, designated hazardous waste
accumulation area.

B. Disposal of Contaminated Labware

All disposable labware that has come into contact with SMBA1 (e.g., pipette tips, microfuge
tubes, gloves, weighing paper) should be considered hazardous waste.

o Collect these items in a dedicated, puncture-resistant hazardous waste container lined with a
heavy-duty plastic bag.

e The container must be clearly labeled as "Hazardous Waste" and specify that it contains
SMBA1-contaminated materials.

e When the container is full, seal the bag and the container and move it to the designated
hazardous waste accumulation area.

C. Disposal of Contaminated Solutions

e Aqueous or solvent-based solutions containing SMBA1 must be disposed of as hazardous
liquid waste.

e Do not pour these solutions down the drain.

o Collect the liquid waste in a designated, leak-proof, and chemically compatible hazardous
waste container.
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e The container must be clearly labeled with "Hazardous Waste," the full chemical names of all
components (including SMBA1 and the solvent), and their approximate concentrations.

» Keep the container sealed when not in use and store it in a secondary containment tray in
the designated hazardous waste accumulation area.

V1. Final Disposal

The ultimate disposal of SMBA1 waste must be handled by a licensed environmental waste
management company.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1682086?utm_src=pdf-body
https://www.benchchem.com/product/b1682086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Disposal Decision Process

Is the SMBA1 waste
properly segregated and
containerized?

No

Segregate waste (solid vs. liquid)
and place in appropriately es
labeled hazardous waste containers.

Are the waste containers
properly labeled?

No

Label containers with 'Hazardous Waste',
contents, and hazard symbols.

es

Are the containers sealed
and stored in a designated
accumulation area?

No

Seal containers and move to the
designated hazardous waste
storage area.

Contact your institution's
Environmental Health & Safety (EHS)
office to schedule a pickup.

Waste is ready for disposal.

Click to download full resolution via product page

A decision-making process for ensuring SMBA1 waste is ready for disposal.
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Always consult your institution's Environmental Health and Safety (EHS) department for
specific guidelines and procedures, as local regulations may vary. Proper disposal of SMBAL1 is
a critical component of laboratory safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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